Cas no 2171166-44-0 ((2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}propanoic acid)

• Product Name: (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}propanoic acid
• CAS No: 2171166-44-0
• MF: C₂₄H₂₁N₃O₅
• MW: 431.440645933151
• CID: 6165575
• PubChem ID: 165459375
• Update Time: 2025-05-19

(2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}propanoic acid
• EN300-1538872
• (2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}propanoic acid
• 2171166-44-0

• Inchi： 1S/C24H21N3O5/c1-14(23(29)30)26-22(28)21-20(11-6-12-25-21)27-24(31)32-13-19-17-9-4-2-7-15(17)16-8-3-5-10-18(16)19/h2-12,14,19H,13H2,1H3,(H,26,28)(H,27,31)(H,29,30)/t14-/m0/s1
• InChI Key： FMMGSWCWLCJVFP-AWEZNQCLSA-N
• SMILES： O(C(NC1=CC=CN=C1C(N[C@H](C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 431.14812078g/mol
• Monoisotopic Mass: 431.14812078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 118Ų

Additional information on (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}propanoic acid

Comprehensive Profesional Introduction of (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}propanoic acid (CAS No. 2171166-44-0)

In the rapidly evolving field of peptide synthesis and pharmaceutical intermediates, the compound (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}propanoic acid (CAS No. 2171166-44-0) has garnered significant attention due to its unique structural properties and versatile applications. This Fmoc-protected amino acid derivative plays a pivotal role in modern solid-phase peptide synthesis (SPPS), a technique widely used in drug discovery and bioconjugation research. Researchers and pharmaceutical companies are increasingly interested in this compound as it enables the efficient construction of complex peptide-based therapeutics, addressing current challenges in targeted drug delivery and precision medicine.

The molecular structure of (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}propanoic acid features both Fmoc protection group and a pyridine moiety, making it particularly valuable for orthogonal protection strategies in peptide chemistry. This characteristic aligns perfectly with the growing demand for high-purity peptide intermediates in the development of biologics and antibody-drug conjugates (ADCs). Recent studies highlight its utility in creating stable peptide bonds while maintaining excellent solubility profiles in common organic solvents - a crucial factor for automated peptide synthesizers that dominate current laboratory workflows.

From a synthetic chemistry perspective, the compound's CAS number 2171166-44-0 serves as a unique identifier in global chemical databases, facilitating precise inventory management and regulatory compliance. The presence of both chiral centers and aromatic systems in its structure makes it an interesting subject for computational chemistry studies, particularly in molecular docking simulations and quantum mechanical calculations. These applications are becoming increasingly relevant as the pharmaceutical industry embraces AI-driven drug design and in silico screening methodologies to accelerate discovery timelines.

The pyridine-containing amino acid backbone of this compound offers distinct advantages in medicinal chemistry applications. Its hydrogen bonding capacity and metal coordination properties enable the design of peptide structures with enhanced biological activity and structural stability. These features are particularly valuable in developing peptide-based inhibitors and protein-protein interaction modulators, which represent a frontier in addressing undruggable targets in oncology and neurodegenerative diseases. Recent publications have highlighted its use in constructing constrained peptide scaffolds that mimic natural protein interfaces.

Quality control aspects of (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}propanoic acid have gained prominence with the increased regulatory focus on peptide drug substance characterization. Advanced analytical techniques such as HPLC-MS and chiral chromatography are routinely employed to verify its enantiomeric purity and chemical stability. These quality attributes are critical for researchers working on GMP-compliant peptide synthesis for clinical-stage compounds. The compound's well-defined spectroscopic properties (including characteristic NMR signatures and UV absorption) further facilitate its identification and quantification in complex reaction mixtures.

In the context of green chemistry initiatives, synthetic protocols for this Fmoc-amino acid derivative have evolved to incorporate environmentally benign solvents and catalytic methods. This aligns with the pharmaceutical industry's push toward sustainable manufacturing practices. Recent innovations have demonstrated its preparation using continuous flow chemistry setups, which offer advantages in reaction control and waste minimization compared to traditional batch processes. Such developments are particularly relevant for contract manufacturing organizations (CMOs) scaling up peptide intermediate production.

The storage and handling recommendations for CAS No. 2171166-44-0 reflect standard practices for amino acid derivatives, typically suggesting protection from moisture and oxidation through inert atmosphere storage. Its thermal stability profile has been characterized through differential scanning calorimetry studies, providing valuable data for process safety assessments in industrial settings. These physicochemical properties contribute to its reliable performance in automated synthesis platforms that require consistent reagent behavior across multiple synthesis cycles.

Looking toward future applications, researchers are exploring the potential of (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}propanoic acid in emerging fields such as peptide materials science and supramolecular chemistry. Its ability to participate in both covalent bond formation and non-covalent interactions makes it a promising building block for functional biomaterials with applications in drug eluting devices and tissue engineering scaffolds. These interdisciplinary applications demonstrate how traditional peptide chemistry tools are being adapted to address challenges in translational medicine and medical device development.